molecular formula C13H10Cl2N2O B8474381 4,5-Dichloro-2-(3-phenyl-2-propenyl)-3(2H)-pyridazinone

4,5-Dichloro-2-(3-phenyl-2-propenyl)-3(2H)-pyridazinone

Cat. No.: B8474381
M. Wt: 281.13 g/mol
InChI Key: MOHRVMMQMHNDHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,5-Dichloro-2-(3-phenyl-2-propenyl)-3(2H)-pyridazinone is a useful research compound. Its molecular formula is C13H10Cl2N2O and its molecular weight is 281.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H10Cl2N2O

Molecular Weight

281.13 g/mol

IUPAC Name

4,5-dichloro-2-(3-phenylprop-2-enyl)pyridazin-3-one

InChI

InChI=1S/C13H10Cl2N2O/c14-11-9-16-17(13(18)12(11)15)8-4-7-10-5-2-1-3-6-10/h1-7,9H,8H2

InChI Key

MOHRVMMQMHNDHP-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C=CCN2C(=O)C(=C(C=N2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 16.5 g (100 mmoles) of 4,5-dichloro-3(2H)-pyridazinone and 150 g (163 mmoles) of anhydrous potassium carbonate in 100 ml of anhydrous dimethylformamide a solution of 16.8 g (110 mmoles) of 3-phenyl-2-propenyl chloride in 5 ml of anhydrous dimethylformamide is dropped under stirring and cooling at a temperature below 15° C. The reaction mixture is stirred at room temperature for a day and poured onto 600 ml of water under stirring. The separated crystals are filtered, washed with water, dried and optionally purified by treating with aluminium oxide in a benzene solution. Thus 24.9 g (89%) of the desired compound are obtained. M.p.: 98°-99° C.
Quantity
16.5 g
Type
reactant
Reaction Step One
Quantity
150 g
Type
reactant
Reaction Step One
Quantity
16.8 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
600 mL
Type
reactant
Reaction Step Two
Yield
89%

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